Cas no 125802-57-5 (9H-Purin-6-amine,N-(3-butoxyphenyl)-2-chloro-9-(phenylmethyl)-)

• Product Name: 9H-Purin-6-amine,N-(3-butoxyphenyl)-2-chloro-9-(phenylmethyl)-
• CAS No: 125802-57-5
• MF: C₂₂H₂₂ClN₅O
• MW: 407.895983219147
• CID: 209477
• PubChem ID: 5271942
• Update Time: 2025-04-19

9H-Purin-6-amine,N-(3-butoxyphenyl)-2-chloro-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-(3-butoxyphenyl)-2-chloro-9-(phenylmethyl)-
• 9-benzyl-N-(3-butoxyphenyl)-2-chloropurin-6-amine
• 9-benzyl-N-(3-butoxyphenyl)-2-chloro-purin-6-amine
• DTXSID80925287
• 9H-Purin-6-amine, N-(3-butoxyphenyl)-2-chloro-9-(phenylmethyl)-
• 125802-57-5
• CHEMBL29718
• 9-Benzyl-N-(3-butoxyphenyl)-2-chloro-9H-purin-6-amine

• Inchi： 1S/C22H22ClN5O/c1-2-3-12-29-18-11-7-10-17(13-18)25-20-19-21(27-22(23)26-20)28(15-24-19)14-16-8-5-4-6-9-16/h4-11,13,15H,2-3,12,14H2,1H3,(H,25,26,27)
• InChI Key： WLTFBUVJMBYUCR-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1=CC=CC(=C1)OCCCC

Computed Properties

• Exact Mass: 407.15156
• Monoisotopic Mass: 407.1512880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.86